Cas no 2228303-01-1 (3-(2,5-dimethylthiophen-3-yl)methylazetidin-3-ol)

• Product Name: 3-(2,5-dimethylthiophen-3-yl)methylazetidin-3-ol
• CAS No: 2228303-01-1
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6518828
• PubChem ID: 165638584
• Update Time: 2025-08-03

3-(2,5-dimethylthiophen-3-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylthiophen-3-yl)methylazetidin-3-ol
• 3-[(2,5-dimethylthiophen-3-yl)methyl]azetidin-3-ol
• 2228303-01-1
• EN300-2001259

• Inchi： 1S/C10H15NOS/c1-7-3-9(8(2)13-7)4-10(12)5-11-6-10/h3,11-12H,4-6H2,1-2H3
• InChI Key： SGHGJPMUQYLJAN-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)CC1(CNC1)O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.5Ų

Additional information on 3-(2,5-dimethylthiophen-3-yl)methylazetidin-3-ol

Introduction to 3-(2,5-dimethylthiophen-3-yl)methylazetidin-3-ol (CAS No. 2228303-01-1)

3-(2,5-dimethylthiophen-3-yl)methylazetidin-3-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2228303-01-1, represents a unique structural motif that combines a thiophene ring system with an azetidine scaffold. The presence of dimethylthiophene and the methylazetidin-3-ol moiety imparts distinct electronic and steric properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural features of 3-(2,5-dimethylthiophen-3-yl)methylazetidin-3-ol are particularly noteworthy from a medicinal chemistry perspective. Thiophene derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The dimethylthiophene substituent enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Meanwhile, the azetidine ring introduces a rigid bicyclic structure that can mimic natural amino acid scaffolds, potentially improving binding affinity to biological targets.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting post-translational modifications (PTMs) such as protein phosphorylation. The methylazetidin-3-ol moiety in this compound resembles the structure of certain phosphatase inhibitors, suggesting its utility in modulating enzyme activity. Preliminary computational studies have indicated that this compound may exhibit inhibitory effects on specific kinases or phosphatases, which could be relevant in treating chronic inflammatory diseases or cancer.

Advances in synthetic methodologies have enabled more efficient access to complex heterocyclic compounds like 3-(2,5-dimethylthiophen-3-yl)methylazetidin-3-ol. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have streamlined the construction of the thiophene and azetidine moieties. These methods not only improve yield but also allow for greater functional group tolerance, facilitating the exploration of structural analogs with enhanced pharmacological profiles.

The pharmacokinetic properties of CAS No. 2228303-01-1 are also of considerable interest. The combination of the dimethylthiophene and methylazetidin-3-ol groups suggests potential for oral bioavailability and favorable distribution within biological systems. In vitro studies have begun to explore its solubility, stability under physiological conditions, and interactions with cytochrome P450 enzymes, which are crucial for predicting metabolic clearance rates.

From a research standpoint, 3-(2,5-dimethylthiophen-3-yl)methylazetidin-3-ol serves as a versatile building block for medicinal chemists seeking to design novel therapeutics. Its unique structural framework allows for modifications at multiple positions, enabling the exploration of diverse pharmacological targets. For instance, replacing the hydroxyl group with other functional groups could yield derivatives with improved binding affinity or selectivity for specific receptors or enzymes.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like CAS No. 2228303-01-1. Predictive models can assess molecular descriptors such as LogP values, polar surface area (PSA), and hydrogen bond donor/acceptor counts to rank compounds based on their likelihood of success in clinical trials. These computational tools have already been applied to prioritize analogs derived from thiophene-based scaffolds for further experimental validation.

In conclusion, 3-(2,5-dimethylthiophen-3-yl)methylazetidin-3-ol (CAS No. 2228303-01-1) represents a compelling example of how structural innovation in organic chemistry can drive advancements in therapeutic development. Its unique combination of electronic and steric features makes it a valuable asset in the quest for new treatments targeting various diseases. As research continues to uncover its potential applications, this compound is poised to play a significant role in future pharmaceutical breakthroughs.